Cas no 5141-37-7 (2,5-Dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en)

• Product Name: 2,5-Dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en
• CAS No: 5141-37-7
• MF: C₁₉H₂₀O
• MW: 264.361505508423
• CID: 4714870
• Update Time: 2025-05-22

2,5-Dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en
• 2,5-dimethyl-3,4-diphenylcyclopent-2-en-1-ol

• Inchi： 1S/C19H20O/c1-13-17(15-9-5-3-6-10-15)18(14(2)19(13)20)16-11-7-4-8-12-16/h3-13,17,19-20H,1-2H3
• InChI Key： RDYSTFRIQRLSCC-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en

2,5-Dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en (CAS No. 5141-37-7): Properties, Applications, and Market Insights

2,5-Dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en (CAS No. 5141-37-7) is a unique cyclic compound with a cyclopentenone core structure. This molecule features two methyl groups at positions 2 and 5, a hydroxyl group at position 1, and phenyl rings at positions 3 and 4. Its distinct structure makes it valuable in various organic synthesis applications and pharmaceutical research.

The compound's molecular formula is C19H18O, with a molecular weight of 262.35 g/mol. Its cyclopentenone backbone is particularly interesting to researchers due to its potential biological activities. The presence of both hydroxyl and phenyl groups contributes to its moderate polarity, influencing its solubility in organic solvents.

In recent years, 2,5-dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en has gained attention in medicinal chemistry research. Scientists are exploring its potential as a building block for drug discovery, particularly in developing compounds with anti-inflammatory or antioxidant properties. The compound's structure shares similarities with some natural products, making it a candidate for bioactive molecule development.

The synthesis of 5141-37-7 typically involves organic reactions such as condensation and cyclization processes. Researchers have developed various synthetic routes to obtain this compound with high purity, which is crucial for its applications in pharmaceutical intermediates and material science.

From a commercial perspective, the demand for 2,5-dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en has been steadily increasing. The global market for fine chemicals and research compounds continues to grow, driven by advancements in drug development and material innovation. Suppliers typically offer this compound in various purity grades, ranging from 95% to 99%, to meet different research and industrial requirements.

In material science applications, this compound has shown promise as a precursor for functional materials. Its aromatic structure and functional groups make it potentially useful in developing organic semiconductors or photovoltaic materials. Researchers are investigating its electronic properties and potential applications in optoelectronic devices.

The stability of 2,5-dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en under various conditions has been studied extensively. It demonstrates good thermal stability up to certain temperatures, making it suitable for applications requiring moderate heat resistance. Proper storage conditions typically recommend keeping the compound in a cool, dry place, protected from light and moisture.

Analytical characterization of 5141-37-7 involves standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical for research and industrial applications. The compound typically appears as a white to off-white crystalline powder with characteristic spectral properties.

Recent publications have highlighted novel applications of 2,5-dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en in catalysis research. Some studies suggest its potential as a ligand in transition metal catalysis or as a scaffold for developing new catalytic systems. These developments align with current trends in green chemistry and sustainable synthesis.

The safety profile of 5141-37-7 has been evaluated through standard laboratory testing. While not classified as hazardous under normal handling conditions, researchers recommend standard laboratory precautions when working with this compound. Proper personal protective equipment and ventilation should be used as with any chemical substance.

Looking ahead, the future of 2,5-dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en appears promising. With growing interest in specialty chemicals and pharmaceutical research, this compound may find expanded applications in drug discovery and material development. Ongoing research continues to uncover new potential uses for this versatile molecule.

For researchers and industry professionals seeking high-purity 2,5-dimethyl-1-hydroxy-3,4-diphenyl-cyclopent-2-en, several reputable suppliers offer this compound worldwide. Quality assurance typically includes comprehensive analytical data and certificates of analysis to ensure product consistency and reliability for various applications.